Cas no 1361916-85-9 (Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1361916-85-9
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931552
• Update Time: 2025-08-01

Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-9(19-11(12,13)14)3-7(5-15)8(16-6)4-10(17)18-2/h3H,4-5,15H2,1-2H3
• InChI Key： YVJYXDAPMFONKL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)N=C(CC(=O)OC)C(CN)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate, with the CAS number 1361916-85-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a trifluoromethoxy group, an aminomethyl group, and an acetate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and pest control.

The synthesis of Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution and acetylation, to construct this compound. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity. The use of trifluoromethoxy groups in organic synthesis has been a focal point in recent studies, as these groups are known to enhance the stability and bioavailability of molecules.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. The presence of the trifluoromethoxy group imparts unique electronic properties to the pyridine ring, making it an attractive target for medicinal chemists. Recent studies have explored its ability to modulate enzyme activity and interact with biological targets, such as kinases and receptors. These findings suggest that Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate could serve as a scaffold for developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has also been investigated for its pesticidal properties. The trifluoromethoxy group is known to confer resistance to metabolic degradation in insects, making it a valuable component in agrochemical formulations. Researchers have conducted field trials to assess its efficacy against various pests, with encouraging results indicating its potential as an environmentally friendly alternative to conventional pesticides.

The structural versatility of Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate has also made it a valuable tool in chemical biology. Scientists have utilized this compound as a probe to study cellular processes and interactions at the molecular level. Its ability to penetrate cellular membranes and bind selectively to target proteins has opened new avenues for understanding complex biological systems.

From a safety perspective, recent toxicological studies have been conducted to evaluate the potential risks associated with exposure to this compound. These studies have demonstrated that Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate exhibits low toxicity at typical application levels, making it suitable for use in both therapeutic and agricultural contexts. However, further research is required to fully understand its long-term effects and environmental fate.

In conclusion, Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-acetate (CAS No: 1361916-85-9) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent advancements in synthesis and application methodologies, positions it as a key player in the development of innovative solutions in medicine and agriculture. As research continues to uncover its full capabilities, this compound is poised to make substantial contributions to scientific progress.